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Introduction
4-Methoxyindole-2-carboxylic acid, a substituted indole derivative, serves as a valuable

building block in medicinal chemistry and materials science. Its unique electronic and structural

characteristics, conferred by the electron-donating methoxy group on the indole scaffold, make

it a compound of significant interest for the development of novel therapeutic agents and

functional materials. A thorough understanding of its physical properties is paramount for its

effective utilization, influencing everything from reaction kinetics and purification strategies to

solid-state formulation and bioavailability.

This in-depth technical guide provides a comprehensive overview of the core physical

properties of 4-methoxyindole-2-carboxylic acid. Moving beyond a simple datasheet, this

document delves into the causality behind its observed characteristics, offers detailed protocols

for experimental determination, and contextualizes its properties through comparisons with

related indole derivatives.

I. Core Physicochemical & Thermal Properties
The fundamental physical constants of a compound govern its behavior in various states and

are critical for process design and quality control.
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Molecular Identity and Structure
IUPAC Name: 4-methoxy-1H-indole-2-carboxylic acid[1][2]

CAS Number: 103260-65-7[1][2]

Molecular Formula: C₁₀H₉NO₃[1][2]

Molecular Weight: 191.18 g/mol [2]

InChI Key: ZZAVIQXQBBOHBB-UHFFFAOYSA-N[1][2]

The molecule's structure, featuring a planar indole ring system, a carboxylic acid functional

group, and a methoxy substituent, dictates its polarity, potential for hydrogen bonding, and

aromatic interactions.

Thermal Properties
The thermal stability and phase transition temperatures are critical parameters for handling,

storage, and formulation.

Property Value Source(s)

Melting Point 234-235 °C [1]

Boiling Point 447.6 °C (at 760 mmHg) [1]

Appearance
Solid, off-white to light brown

crystalline powder
[1][3]

The high melting point is indicative of a stable crystal lattice, likely stabilized by strong

intermolecular hydrogen bonds involving the carboxylic acid and indole N-H groups, as well as

π-π stacking of the aromatic rings.

Density
Property Value Source(s)

Density 1.381 g/cm³
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This value is typical for a dense, crystalline organic solid.

II. Solubility Profile and Acidity
The solubility and acid-base properties are fundamental to the compound's application in both

synthetic and biological systems.

Solubility
Specific quantitative solubility data for 4-methoxyindole-2-carboxylic acid is not readily

available in the peer-reviewed literature. However, its solubility profile can be inferred from its

structure and by comparison with the parent compound, indole-2-carboxylic acid.

Aqueous Solubility: Expected to be low. The hydrophobic indole ring system is the dominant

feature, likely making it poorly soluble in water, especially at a neutral pH where the

carboxylic acid is not fully ionized.[4]

Organic Solvent Solubility: The compound is expected to show good solubility in polar aprotic

solvents like dimethyl sulfoxide (DMSO) and in alcohols like methanol and ethanol.[4][5] This

is due to the ability of these solvents to act as hydrogen bond donors or acceptors,

effectively solvating the carboxylic acid and indole N-H groups. For instance, the parent 4-

methoxyindole is noted to form a clear solution when dissolved at 5% in ethanol.[3] The

unsubstituted indole-2-carboxylic acid is also soluble in DMSO and methanol.[5]

Causality: The solubility is a balance between the energy required to break the crystal lattice

forces and the energy gained from solvent-solute interactions. The strong intermolecular forces

suggested by the high melting point necessitate polar, hydrogen-bonding solvents to achieve

significant dissolution.

Acidity (pKa)
An experimental pKa value for 4-methoxyindole-2-carboxylic acid has not been definitively

reported. However, an estimation can be made based on related structures. The pKa of the

parent indole-2-carboxylic acid is approximately 4.44.[5] The methoxy group at the 4-position is

electron-donating through resonance, which would slightly increase the electron density on the

indole ring and the carboxylate conjugate base. This effect is generally expected to slightly
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decrease the acidity, resulting in a marginally higher pKa value compared to the unsubstituted

parent compound. Therefore, a pKa in the range of 4.5 - 5.0 is a reasonable prediction.

Experimental Protocol: pKa Determination by
Potentiometric Titration
This protocol provides a robust method for determining the pKa of a weak acid like 4-
methoxyindole-2-carboxylic acid.

Principle: A solution of the acid is titrated with a strong base of known concentration. The pH of

the solution is monitored as a function of the volume of titrant added. The pKa is the pH at

which the acid is half-neutralized (i.e., at the half-equivalence point).

Methodology:

Preparation:

Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10).

Prepare a standard solution of carbonate-free 0.1 M NaOH.

Accurately weigh a sample of 4-methoxyindole-2-carboxylic acid and dissolve it in a

suitable co-solvent if necessary (e.g., a methanol/water mixture) to create a solution of

known concentration (e.g., 1-10 mM).

Titration:

Place a known volume of the analyte solution in a beaker with a magnetic stir bar.

Immerse the calibrated pH electrode and a temperature probe into the solution.

Add the standardized NaOH solution in small, precise increments using a burette.

After each addition, allow the pH reading to stabilize and record the pH and the total

volume of titrant added.

Data Analysis:
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Plot the measured pH versus the volume of NaOH added.

Determine the equivalence point (the point of steepest inflection) from the titration curve,

often by examining the first or second derivative of the plot.

The half-equivalence point is the volume of titrant that is exactly half of the volume at the

equivalence point.

The pH of the solution at the half-equivalence point is equal to the pKa of the acid.
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Caption: The potential for polymorphism in the solid state.

V. Safety and Handling
4-Methoxyindole-2-carboxylic acid should be handled with appropriate laboratory

precautions.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation). [2][6]* Precautionary Statements: P261 (Avoid

breathing dust), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing). * Storage:

Keep in a dark place under an inert atmosphere at room temperature. [6] Always consult the

latest Safety Data Sheet (SDS) from the supplier before handling the compound.

VI. Conclusion
This guide has synthesized the available data on the physical properties of 4-methoxyindole-
2-carboxylic acid, providing a robust framework for its scientific and developmental

applications. While core thermal and spectroscopic features are established, the lack of public

data on its specific solubility, pKa, and crystal structure highlights areas for future investigation.

The documented polymorphism of its 5-methoxy isomer serves as a critical cautionary tale,

emphasizing the need for thorough solid-state characterization to ensure reproducibility and

control in any research or development endeavor involving this versatile molecule. The

provided experimental protocols offer a pathway for researchers to elucidate these currently

unreported yet crucial physical parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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